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Compound of Interest

Compound Name: ucB-J

L  Get Quote

Cat. No.: B1147688

This guide provides essential safety and logistical information for the proper disposal of UCB-J,
a positron emission tomography (PET) radioligand for the synaptic vesicle protein 2A (SV2A).
The following procedures are intended for researchers, scientists, and drug development
professionals to ensure the safe handling and disposal of UCB-J waste, particularly its
radiolabeled form, [**C]JUCB-J.

Chemical and Physical Properties

A summary of the key properties of UCB-J relevant to its handling and disposal is presented

below.
Property Value Source
Chemical Formula C17H15F3N20 [1]
Molar Mass 320.315 g:mol—1 [1]
Radiolabel Carbon-11 (11C) [2][3]1[4]
1C Half-life 20.39 minutes N/A
Primary Use PET Tracer [21[31[5]

Disposal of UCB-J Waste
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The disposal of UCB-J waste must address both its chemical and radiological properties. Given
its use in research, quantities are typically small. The primary radiological concern is the
Carbon-11 isotope, which has a very short half-life, making "decay-in-storage" the most
effective method for managing its radioactive waste.

Experimental Protocol: Decay-in-Storage for [11CJUCB-J Waste

Segregation: All waste contaminated with [**CJUCB-J (e.qg., vials, syringes, pipette tips,
absorbent paper) must be segregated from non-radioactive and other radioactive waste
streams.[6] Use clearly labeled, dedicated waste containers.

Shielding: Store the segregated radioactive waste in a designated and appropriately shielded
area to minimize radiation exposure to laboratory personnel.

Storage for Decay: The waste must be stored for a minimum of 10 half-lives to ensure the
radioactivity has decayed to background levels. For 1C, this is approximately 204 minutes
(about 3.5 hours). However, it is best practice to store it for a longer period (e.g., 24 hours) to
be conservative.

Monitoring: Before disposal as chemical waste, the stored waste must be monitored with a
suitable radiation detection instrument (e.g., a Geiger-Muller counter) to confirm that its
radioactivity is indistinguishable from background levels.

De-identification: Once confirmed to be at background radiation levels, all radioactive
warning labels must be defaced or removed from the waste containers.

Disposal as Chemical Waste: After ensuring the radiological hazard is eliminated, the waste
can be disposed of as hazardous chemical waste, following institutional and local
regulations.

Disposal of Non-Radioactive UCB-J Waste

For UCB-J that has not been radiolabeled, or for ['1CJUCB-J waste that has fully decayed,
disposal should follow standard procedures for chemical waste:

o Waste Characterization: Although a specific Safety Data Sheet (SDS) for UCB-J is not
readily available in public sources, it should be treated as a hazardous chemical.
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» Containerization: Collect waste in a sealed, leak-proof, and chemically compatible container.
The container must be clearly labeled with "Hazardous Waste" and the chemical name
"UcB-J".

o Storage: Store the hazardous waste in a designated, well-ventilated, and secure area, away
from incompatible materials.

» Disposal: Arrange for pickup and disposal by the institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of UCB-J
down the drain or in regular trash.[7]

Logical Workflow for UCB-J Disposal

The following diagram illustrates the decision-making process for the proper disposal of UCB-J
waste.
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Caption: Workflow for the proper disposal of UCB-J waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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